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Audience: Researchers, scientists, and drug development professionals.

Introduction

Abt-510 is a synthetic nonapeptide that acts as a mimetic of thrombospondin-1 (TSP-1), an
endogenous inhibitor of angiogenesis.[1][2][3] By mimicking the anti-angiogenic activity of TSP-
1, Abt-510 effectively inhibits the formation of new blood vessels, a critical process for tumor
growth and metastasis.[1][4] Its mechanism of action involves the inhibition of multiple pro-
angiogenic growth factors, including Vascular Endothelial Growth Factor (VEGF), basic
Fibroblast Growth Factor (bFGF), Hepatocyte Growth Factor (HGF), and Interleukin-8 (IL-8).
Furthermore, Abt-510 has been shown to induce apoptosis in microvascular endothelial cells
through a caspase-8-dependent pathway that requires the TSP-1 receptor, CD36. These
characteristics make Abt-510 a compelling agent for investigation in various cancer models.

These application notes provide detailed protocols for the use of Abt-510 in in vivo xenograft
models to evaluate its anti-tumor and anti-angiogenic efficacy.

Mechanism of Action Signaling Pathway

The following diagram illustrates the proposed mechanism of action for Abt-510.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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